Cas no 356531-65-2 ((4-fluorophenyl)methyl(oxolan-2-ylmethyl)amine)

• Product Name: (4-fluorophenyl)methyl(oxolan-2-ylmethyl)amine
• CAS No: 356531-65-2
• MF: C₁₂H₁₆FNO
• MW: 209.25994682312
• CID: 872244
• Update Time: 2026-04-29

(4-fluorophenyl)methyl(oxolan-2-ylmethyl)amine Chemical and Physical Properties

Names and Identifiers

• N-(4-Fluorobenzyl)-1-(tetrahydrofuran-2-yl)methanamine
• (4-Fluoro-benzyl)-(tetrahydro-furan-2-ylmethyl)-amine
• 1-(4-fluorophenyl)-N-(tetrahydrofuran-2-ylmethyl)methanamine
• N-(4-fluorobenzyl)-N-(tetrahydrofuran-2-ylmethyl)amine
• N-[(4-fluorophenyl)methyl]-1-(oxolan-2-yl)methanamine
• [(4-fluorophenyl)methyl](oxolan-2-ylmethyl)amine
• (4-fluorophenyl)methyl(oxolan-2-ylmethyl)amine

• Inchi： InChI=1S/C12H16FNO/c13-11-5-3-10(4-6-11)8-14-9-12-2-1-7-15-12/h3-6,12,14H,1-2,7-9H2
• InChI Key： SLYWRVMUMWKSOX-UHFFFAOYSA-N
• SMILES： C1CC(CNCC2=CC=C(C=C2)F)OC1

Computed Properties

• Exact Mass: 209.12200
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4

Experimental Properties

• PSA: 21.26000
• LogP: 2.48520

(4-fluorophenyl)methyl(oxolan-2-ylmethyl)amine Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on (4-fluorophenyl)methyl(oxolan-2-ylmethyl)amine

Introduction to (4-fluorophenyl)methyl(oxolan-2-ylmethyl)amine and Its Significance in Modern Chemical Research

Compound with the CAS number 356531-65-2 is a fascinating molecule that has garnered significant attention in the field of chemical biology and pharmaceutical research. The molecular structure of this compound, specifically identified as (4-fluorophenyl)methyl(oxolan-2-ylmethyl)amine, presents a unique combination of functional groups that make it a promising candidate for various applications. This introduction aims to provide a comprehensive overview of the compound, its properties, and its relevance in contemporary scientific studies.

The presence of a 4-fluorophenyl group in the molecular framework suggests potential interactions with biological targets due to the fluorine atom's ability to modulate electronic properties and metabolic stability. This feature is particularly valuable in drug design, where subtle modifications can significantly enhance efficacy and reduce side effects. The oxolan-2-ylmethyl moiety further contributes to the compound's complexity, offering opportunities for diverse chemical reactions and functionalization strategies.

In recent years, there has been a surge in research focused on developing novel therapeutic agents with enhanced selectivity and reduced toxicity. The compound CAS number 356531-65-2 has emerged as a key player in this landscape. Its unique structural features have been explored in various preclinical studies, demonstrating potential applications in treating a range of diseases. For instance, preliminary studies suggest that this molecule may interfere with specific enzymatic pathways involved in cancer progression, making it a candidate for further development as an anticancer agent.

The synthesis of (4-fluorophenyl)methyl(oxolan-2-ylmethyl)amine involves intricate organic transformations that highlight the compound's synthetic accessibility and versatility. Researchers have developed efficient synthetic routes that leverage modern catalytic methods, enabling scalable production for both academic and industrial purposes. These advancements have not only facilitated the study of the compound's biological activity but also opened doors for its integration into larger drug discovery programs.

The pharmacological profile of this compound is another area of intense interest. Studies have shown that it exhibits notable interactions with biological targets, including receptors and enzymes, which are crucial for maintaining homeostasis in living organisms. The fluorine atom's electronic properties play a pivotal role in modulating these interactions, often leading to improved binding affinity and selectivity. Such characteristics are highly sought after in the development of new drugs, as they can minimize off-target effects and enhance therapeutic outcomes.

The role of computational chemistry in understanding the behavior of (4-fluorophenyl)methyl(oxolan-2-ylmethyl)amine cannot be overstated. Advanced computational methods, such as molecular dynamics simulations and quantum mechanical calculations, have provided valuable insights into its structural dynamics and interaction mechanisms. These tools have enabled researchers to predict how the compound behaves within biological systems, guiding the design of more effective derivatives and analogs.

In conclusion, the compound with CAS number 356531-65-2, specifically identified as (4-fluorophenyl)methyl(oxolan-2-ylmethyl)amine, represents a significant advancement in chemical biology and pharmaceutical research. Its unique structural features and promising biological activities make it a valuable asset in the quest for novel therapeutic agents. As research continues to uncover new applications and refine synthetic methodologies, this compound is poised to play an increasingly important role in addressing some of the most pressing challenges in medicine today.